2-[3-(3-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]-N-[1-(2-methylpropyl)-1H-indol-4-yl]acetamide

• Molecular Formula: C25H26N4O3
• Molecular Weight: 430.5 g/mol
• IUPAC Name: 2-[3-(3-methoxyphenyl)-6-oxopyridazin-1-yl]-N-[1-(2-methylpropyl)indol-4-yl]acetamide
• InChI: InChI=1S/C25H26N4O3/c1-17(2)15-28-13-12-20-22(8-5-9-23(20)28)26-24(30)16-29-25(31)11-10-21(27-29)18-6-4-7-19(14-18)32-3/h4-14,17H,15-16H2,1-3H3,(H,26,30)
• InChI Key: IISCANDIRKYQOQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C=CC2=C(C=CC=C21)NC(=O)CN3C(=O)C=CC(=N3)C4=CC(=CC=C4)OC

Description

This compound features a pyridazinone core substituted at position 3 with a 3-methoxyphenyl group and an acetamide side chain linked to a 1-(2-methylpropyl)-substituted indole moiety at position 2. The methoxy group may enhance lipophilicity and membrane permeability, while the indole moiety could influence binding specificity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[3-(3-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]-N-[1-(2-methylpropyl)-1H-indol-4-yl]acetamide typically involves multi-step organic reactions. One common synthetic route includes:

Formation of the Pyridazinone Core: The pyridazinone core can be synthesized by reacting 3-methoxybenzoyl chloride with hydrazine hydrate to form 3-(3-methoxyphenyl)hydrazine. This intermediate is then cyclized with an appropriate diketone to form the pyridazinone ring.

Indole Derivative Preparation: The indole derivative can be synthesized by reacting 2-methylpropylamine with 4-bromoindole in the presence of a palladium catalyst to form N-[1-(2-methylpropyl)-1H-indol-4-yl]amine.

Coupling Reaction: The final step involves coupling the pyridazinone core with the indole derivative using acetic anhydride as a coupling agent to form the target compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to maximize yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and scaling up the reactions to industrial volumes.

Chemical Reactions Analysis

Types of Reactions

2-[3-(3-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]-N-[1-(2-methylpropyl)-1H-indol-4-yl]acetamide can undergo various chemical reactions, including:

Oxidation: The methoxy group on the phenyl ring can be oxidized to form a hydroxyl group.

Reduction: The carbonyl group in the pyridazinone ring can be reduced to form a hydroxyl group.

Substitution: The methoxy group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) or sodium ethoxide (NaOEt) can be used for substitution reactions.

Major Products

Oxidation: 2-[3-(3-hydroxyphenyl)-6-oxopyridazin-1(6H)-yl]-N-[1-(2-methylpropyl)-1H-indol-4-yl]acetamide.

Reduction: 2-[3-(3-methoxyphenyl)-6-hydroxypyridazin-1(6H)-yl]-N-[1-(2-methylpropyl)-1H-indol-4-yl]acetamide.

Substitution: 2-[3-(3-substituted phenyl)-6-oxopyridazin-1(6H)-yl]-N-[1-(2-methylpropyl)-1H-indol-4-yl]acetamide.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for various modifications, making it a versatile intermediate in organic synthesis.

Biology

In biological research, this compound is studied for its potential as a bioactive molecule. It may exhibit properties such as enzyme inhibition or receptor binding, making it a candidate for drug development.

Medicine

In medicinal chemistry, 2-[3-(3-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]-N-[1-(2-methylpropyl)-1H-indol-4-yl]acetamide is investigated for its potential therapeutic effects. It may have applications in treating diseases such as cancer, inflammation, or neurological disorders.

Industry

In the industrial sector, this compound can be used in the development of new materials or as a precursor for the synthesis of other valuable chemicals.

Mechanism of Action

The mechanism of action of 2-[3-(3-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]-N-[1-(2-methylpropyl)-1H-indol-4-yl]acetamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s structure allows it to bind to these targets, potentially inhibiting their activity or modulating their function. This interaction can lead to various biological effects, such as anti-inflammatory or anticancer activity.

Comparison with Similar Compounds

Structural Similarities and Key Differences

The target compound shares a pyridazinone-acetamide backbone with several analogs, but its substituents distinguish it:

Compound Name	Pyridazinone Substituent	Acetamide-Linked Group	Key Structural Features
Target Compound	3-(3-Methoxyphenyl)	1-(2-Methylpropyl)-1H-indol-4-yl	Methoxy group enhances lipophilicity; bulky indole substituent may limit bioavailability
N-(3-(Azepan-1-ylsulfonyl)-4-methylphenyl)-2-(4,5-dichloro-6-oxopyridazin-1(6H)-yl)acetamide ()	4,5-Dichloro	3-(Azepan-1-ylsulfonyl)-4-methylphenyl	Chlorine atoms increase electron-withdrawing effects; azepane-sulfonyl group improves solubility
Methyl-N-[2-(6-oxo-3-p-tolyl-5,6-dihydro-4H-pyridazin-1-yl)-acetamide] ()	3-p-Tolyl	Methyl alkanoate/dipeptide	p-Tolyl group enhances aromatic interactions; ester/dipeptide side chains enable prodrug strategies
N-[2-(6-Fluoro-1H-indol-1-yl)ethyl]-2-[3-(4-fluoro-2-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]acetamide ()	3-(4-Fluoro-2-methoxyphenyl)	2-(6-Fluoroindol-1-yl)ethyl	Fluorine atoms improve metabolic stability; ethyl spacer modulates steric effects
N-(3-ethylphenyl)-2-{3-[4-methyl-3-(pyrrolidine-1-sulfonyl)phenyl]-6-oxopyridazin-1(6H)-yl}acetamide ()	3-[4-Methyl-3-(pyrrolidine-1-sulfonyl)phenyl]	3-Ethylphenyl	Pyrrolidine-sulfonyl group enhances solubility and target binding

Key Research Findings

• : The 4,5-dichloro-pyridazinone analog demonstrated nanomolar inhibition of PRMT5-substrate interactions, attributed to chlorine’s electron-withdrawing effects and sulfonyl group’s hydrogen-bonding capacity .
• : Fluorine substitution in the indole and phenyl groups reduced CYP450 metabolism by >30% compared to non-fluorinated analogs .
• : Methyl alkanoate derivatives showed improved oral bioavailability in rodent models due to ester hydrolysis .

Biological Activity

The compound 2-[3-(3-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]-N-[1-(2-methylpropyl)-1H-indol-4-yl]acetamide is a novel organic molecule that has garnered attention due to its potential biological activities, particularly in the context of cancer treatment. This article explores the biological activity of this compound, focusing on its mechanisms of action, efficacy against various cancer cell lines, and relevant case studies.

Chemical Structure and Properties

The compound can be characterized by its complex structure, which includes:

• Molecular Formula : C25H26N4O3
• Molecular Weight : 430.51 g/mol
• LogP : 4.0126 (indicating lipophilicity)
• Polar Surface Area : 60.653 Ų

Anticancer Properties

Research has indicated that this compound exhibits significant antiproliferative activity against various cancer cell lines, including:

• Glioblastoma (GB)
• Multiple Myeloma (MM)

In a study exploring the chemical space around related compounds, derivatives of this class were synthesized and screened for their cytotoxic potential. The findings demonstrated that certain derivatives showed enhanced activity against GB and MM cell lines, highlighting the therapeutic potential of this compound in treating orphan tumors that currently have limited treatment options .

The proposed mechanisms through which this compound exerts its biological effects include:

• Sigma Receptor Modulation : The compound is believed to interact with sigma receptors, which are implicated in the regulation of cell proliferation and survival pathways .
• Proteasome Inhibition : It has been shown to inhibit proteasome activity, leading to the accumulation of pro-apoptotic factors within cancer cells .
• Induction of Endoplasmic Reticulum Stress : This mechanism contributes to the triggering of apoptosis in malignant cells .

Efficacy Studies

A detailed study involving the synthesis of 41 derivatives based on this compound revealed several candidates with promising anticancer activity. Notably, these derivatives were evaluated for their ability to inhibit tumor growth in vivo, demonstrating significant reductions in tumor volumes in animal models .

Case Study 1: Glioblastoma Treatment

In a preclinical trial, one derivative of this compound was administered to mice bearing glioblastoma tumors. The results indicated a marked reduction in tumor size compared to control groups, suggesting that the compound's mechanism of action effectively targets glioblastoma cells .

Case Study 2: Multiple Myeloma Efficacy

Another study focused on multiple myeloma cell lines showed that treatment with this compound led to increased apoptosis rates and decreased cell viability. Flow cytometry analysis confirmed significant changes in cell cycle progression and apoptosis markers following treatment .

Data Summary Table

Compound Name	Molecular Formula	Molecular Weight	Activity Against	Mechanism
2-[3-(3-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]-N-[1-(2-methylpropyl)-1H-indol-4-yl]acetamide	C25H26N4O3	430.51 g/mol	Glioblastoma, Multiple Myeloma	Sigma receptor modulation, proteasome inhibition